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Compound of Interest

Compound Name:
Methyl 6-methoxynaphthalene-2-

acetate

Cat. No.: B022364 Get Quote

Essential Safety and Handling Guide for Methyl
6-methoxynaphthalene-2-acetate
This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of Methyl 6-methoxynaphthalene-2-acetate, tailored for researchers, scientists,

and professionals in drug development. Adherence to these procedures is critical for ensuring

personal safety and regulatory compliance.

Disclaimer: Specific toxicological data for Methyl 6-methoxynaphthalene-2-acetate is not

readily available. The hazard information provided is based on a structurally similar compound,

2-Acetyl-6-methoxynaphthalene, and general principles for handling aromatic esters. This

guide should be used as a conservative safety measure. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Physicochemical and Hazard Data
Proper handling of any chemical begins with a thorough understanding of its properties and

potential hazards.

Table 1: Physicochemical Properties of Methyl 6-methoxynaphthalene-2-acetate
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Property Value

CAS Number 23981-48-8[1][2]

Molecular Formula C₁₄H₁₄O₃[1][2]

Molecular Weight 230.26 g/mol [1][2]

Appearance White crystalline powder[1]

Melting Point 65-68 °C[1][2]

Boiling Point 356.9 °C at 760 mmHg[1]

Density 1.149 g/cm³[1]

Vapor Pressure 2.82E-05 mmHg at 25 °C[1]

Flash Point 148.8 °C[1]

Table 2: Hazard Identification
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Hazard
Classification & Precautionary
Statements

Acute Oral Toxicity

Assumed Harmful if Swallowed. Based on data

for related compounds. P301+P312: IF

SWALLOWED: Call a POISON CENTER/doctor

if you feel unwell.[3][4]

Skin Corrosion/Irritation

Causes Skin Irritation. P264: Wash skin

thoroughly after handling. P280: Wear protective

gloves. P302+P352: IF ON SKIN: Wash with

plenty of water.[4]

Serious Eye Damage/Irritation

Causes Serious Eye Irritation. P280: Wear eye

protection/face protection. P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4]

Respiratory Irritation

May Cause Respiratory Irritation. P261: Avoid

breathing dust. P271: Use only outdoors or in a

well-ventilated area.[4]

Aquatic Toxicity
Toxic to aquatic life with long-lasting effects.

P273: Avoid release to the environment.[3][4]

Carcinogenicity/Mutagenicity

Suspected carcinogen based on naphthalene

derivatives.[3][5][6] P202: Do not handle until all

safety precautions have been read and

understood.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[7]

Table 3: Recommended Personal Protective Equipment
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PPE Category Item Specification

Eye & Face Protection Safety Goggles or Face Shield

Must be worn at all times. Use

chemical splash goggles

conforming to ANSI Z87.1 or

European Standard EN166.[8]

[9] A face shield is required if

there is a splash hazard.[10]

Hand Protection Chemical-Resistant Gloves

Nitrile or Neoprene gloves are

recommended for handling

aromatic esters.[10][11]

Gloves must be inspected

before use and changed

immediately upon

contamination.[12]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[11] For larger

quantities, a chemical-resistant

apron is also recommended.

Respiratory Protection NIOSH-Approved Respirator

Required when dust may be

generated and engineering

controls are insufficient.[7][9]

Use of a respirator requires

enrollment in your institution's

respiratory protection program.

[12]

Operational Plan: Safe Handling Workflow
A systematic approach to handling minimizes risk. All procedures involving the solid form or

concentrated solutions of Methyl 6-methoxynaphthalene-2-acetate should be performed

within a certified chemical fume hood.[3][12]

Experimental Protocol 1: Weighing Solid Methyl 6-methoxynaphthalene-2-acetate
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Preparation: Designate a specific area within the chemical fume hood for handling the

powder. Cover the work surface with absorbent bench paper.[13]

Tare Weigh Boat: Place a clean weigh boat on an analytical balance located inside an

enclosure or in close proximity to the fume hood and tare the balance.

Transfer Powder: Using a clean spatula, carefully transfer the desired amount of powder

from the container to the weigh boat. Avoid pouring directly from the bottle to minimize dust

generation.[1] Keep the container closed when not in use.

Record Mass: Once the desired mass is obtained, close the balance door and record the

stable reading.

Clean-up: Carefully clean the spatula and any minor spills on the balance using a wet wipe

or a HEPA-filtered vacuum.[5] Dispose of cleaning materials as solid hazardous waste.

Experimental Protocol 2: Preparation of Solutions

Solvent Preparation: In the chemical fume hood, measure the required volume of the

appropriate solvent into a clean beaker or flask equipped with a magnetic stir bar.

Dissolution: Slowly add the pre-weighed Methyl 6-methoxynaphthalene-2-acetate powder

to the solvent while stirring to facilitate dissolution and prevent clumping.

Container Sealing: Once the solid is fully dissolved, cap the container to prevent vapor

release.

Labeling: Clearly label the container with the chemical name, concentration, solvent, date,

and appropriate hazard warnings.

Decontamination: Decontaminate all glassware and equipment used in the process.

Disposal Plan
Methyl 6-methoxynaphthalene-2-acetate and materials contaminated with it must be

disposed of as hazardous waste.

Waste Segregation:
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Solid Waste: Place all contaminated solid materials (e.g., gloves, weigh boats, paper

towels, pipette tips) into a designated, sealed, and clearly labeled hazardous waste

container.[13]

Liquid Waste: Dispose of unused solutions and contaminated solvents in a separate,

sealed, and clearly labeled liquid hazardous waste container. Do not mix with incompatible

waste streams.[3]

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name, and associated hazards (e.g., "Toxic," "Flammable," "Suspected Carcinogen").[6]

Storage: Store waste containers in a designated, well-ventilated, and secure satellite

accumulation area with secondary containment.

Pickup: Contact your institution's EHS department to schedule a hazardous waste pickup.

Do not pour any amount of this chemical down the drain.[8]

Mandatory Visualization
The following diagram illustrates the complete workflow for the safe handling and disposal of

Methyl 6-methoxynaphthalene-2-acetate.
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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